Zinc(ii) nitrite coordination polymers based on rigid and flexible organic nitrogen donor ligands†

CrystEngComm Pub Date: 2007-04-26 DOI: 10.1039/B701711A

Abstract

Six zinc(II)-organic coordination polymers, [Zn(μ-4,4′-bipy)(NO2)2]n (1), [Zn(μ-bpa)(NO2)2]n (2), [Zn(μ-bpe)(NO2)2]n (3), [Zn(μ-bpp)(NO2)2]n (4), [Zn(μ-4-bpdb)(NO2)2]n (5) and {[Zn2(μ-3-bpdb)2(NO2)4]·H2O}n (6) {4,4′-bipy = 4,4′-bipyridine, bpa = 1,2-bis(4-pyridyl)ethane, bpe = 1,2-bis(4-pyridyl)ethene and bpp = 1,3-di(4-pyridyl)propane, 4-bpdb = 1,4-bis(4-pyridyl)-2,3-diaza-1,3-butadiene and 3-bpdb = 1,4-bis(3-pyridyl)-2,3-diaza-1,3-butadiene}, were prepared from reactions of zinc(II) nitrite with six rigid and flexible organic nitrogen donor-based ligands. All these compounds were structurally characterized by X-ray single-crystal diffraction and the structural studies of compounds 1–6 show the compounds are 1-D polymers with distorted octahedral ZnN2O4 coordination environments. The thermal stabilities of compounds 1–6 were studied by thermal gravimetric (TG) and differential thermal analyses (DTA). Solution state luminescent spectra of compounds 1, 2 and 4 indicate intense fluorescent emissions at ca. 347, 360 and 370 nm, respectively.

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Zinc(ii) nitrite coordination polymers based on rigid and flexible organic nitrogen donor ligands†
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